Cas no 1361749-82-7 (Ethyl 3-(aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 1361749-82-7
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932500
• Update Time: 2025-06-11

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-10(19)8-6(4-17)5(9(12)13)3-7(18-8)11(14,15)16/h3,9H,2,4,17H2,1H3
• InChI Key： BTTOMIWODGCJNP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C(C(=O)OCC)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1361749-82-7): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-(aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1361749-82-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as EDMTFPC for brevity, is characterized by its pyridine core, aminomethyl group, difluoromethyl substituent, and trifluoromethyl moiety. These functional groups contribute to its diverse chemical properties and biological activities, making it a valuable candidate for further research and development.

The pyridine ring in EDMTFPC is a fundamental structure in many biologically active compounds, known for its ability to form stable complexes with metal ions and its involvement in various enzymatic processes. The presence of the aminomethyl group introduces additional reactivity and potential for conjugation with other biomolecules, enhancing the compound's versatility. The difluoromethyl and trifluoromethyl substituents are particularly noteworthy due to their impact on the compound's lipophilicity, metabolic stability, and pharmacokinetic properties.

Recent studies have highlighted the potential of EDMTFPC in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that compounds with similar structural features can modulate key enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). The ability of EDMTFPC to interact with these enzymes suggests its potential as a lead compound for developing new therapies.

In addition to its neuroprotective properties, EDMTFPC has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, EDMTFPC has been found to downregulate the expression of proteins such as Bcl-2 and Mcl-1, which are known to promote cancer cell survival. This makes it a potential candidate for further investigation as an anticancer agent.

The pharmacokinetic profile of EDMTFPC is another area of interest. Its unique combination of functional groups contributes to favorable absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that EDMTFPC exhibits good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties make it suitable for chronic administration and reduce the frequency of dosing required.

Furthermore, the safety profile of EDMTFPC has been evaluated through various toxicological studies. Results indicate that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. This favorable safety profile supports its potential for clinical development.

In conclusion, Ethyl 3-(aminomethyl)-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1361749-82-7) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, EDMTFPC is poised to play a significant role in advancing our understanding and treatment of various diseases.